4-[(4-chlorobenzyl)oxy]-N-[(1Z)-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinolin-1-ylidene]aniline

Specification

• Molecular Formula: C25H21ClN2OS2
• Molecular Weight: 465.0 g/mol
• IUPAC Name: N-[4-[(4-chlorophenyl)methoxy]phenyl]-4,4-dimethyl-5H-dithiolo[3,4-c]quinolin-1-imine
• Standard InChI: InChI=1S/C25H21ClN2OS2/c1-25(2)23-22(20-5-3-4-6-21(20)28-25)24(31-30-23)27-18-11-13-19(14-12-18)29-15-16-7-9-17(26)10-8-16/h3-14,28H,15H2,1-2H3
• Standard InChI Key: BKXDAEFCSIVWSR-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C3=CC=CC=C3N1)C(=NC4=CC=C(C=C4)OCC5=CC=C(C=C5)Cl)SS2)C

Introduction

The compound "4-[(4-chlorobenzyl)oxy]-N-[(1Z)-4,4-dimethyl-4,5-dihydro-1H-dithiolo[3,4-c]quinolin-1-ylidene]aniline" is a complex organic molecule that incorporates several distinct structural elements, including a chlorobenzyl group, a dithioloquinoline moiety, and an aniline component. This compound's unique structure suggests potential applications in various fields, such as pharmaceuticals or materials science, due to its diverse functional groups.

Synthesis

The synthesis of such a compound typically involves multiple steps, including the formation of the dithioloquinoline core, the introduction of the chlorobenzyl group, and the attachment of the aniline moiety. Each step requires careful control of reaction conditions to ensure the desired product is formed with high purity and yield.

Chemical Reactivity

The compound's reactivity is influenced by its functional groups:

• The chlorobenzyl group can undergo nucleophilic substitution reactions.

• The dithioloquinoline moiety may exhibit redox properties.

• The aniline group can participate in electrophilic aromatic substitution reactions.

Potential Applications

Given its complex structure, this compound could have applications in several areas:

Pharmaceutical Applications

Compounds with similar structures have been explored for their potential biological activities, such as anticancer or antimicrobial properties. The presence of sulfur and nitrogen atoms in the dithioloquinoline core may contribute to interactions with biological targets.

Materials Science

The electronic properties of dithioloquinolines make them interesting for applications in organic electronics, such as in the development of organic field-effect transistors (OFETs) or organic light-emitting diodes (OLEDs).

Research Findings

While specific research findings on "4-[(4-chlorobenzyl)oxy]-N-[(1Z)-4,4-dimethyl-4,5-dihydro-1H-dithiolo[3,4-c]quinolin-1-ylidene]aniline" may be limited due to its novelty or specificity, compounds with similar structures have shown promising results in various studies:

Study Focus	Key Findings
Biological Activity	Compounds with dithioloquinoline cores have demonstrated potential as anticancer agents due to their ability to interact with DNA or disrupt cellular processes.
Electronic Properties	Dithioloquinolines have been used in organic electronic devices due to their high electron mobility and stability.